2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol

• IUPAC Name: 7-hydroxy-2-methylsulfanyl-4H-[1,3]thiazolo[4,5-b]pyridin-5-one
• InChI: InChI=1S/C7H6N2O2S2/c1-12-7-9-6-5(13-7)3(10)2-4(11)8-6/h2H,1H3,(H2,8,10,11)
• InChI Key: RUOALCWXNCAECA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C(=CC(=O)N2)O
• Molecular Formula: C7H6N2O2S2
• Molecular Weight: 214.3 g/mol

Description

2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol is a compound that belongs to the thiazolo[4,5-b]pyridine family. It has been studied in various scientific research fields due to its unique properties and potential applications.

Scientific Research Applications

2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol has been studied in various scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied as a potential treatment for Alzheimer's disease due to its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the progression of the disease.

Mechanism of Action

The mechanism of action of 2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the progression of Alzheimer's disease. It can also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol has been shown to have various biochemical and physiological effects. Studies have shown that it can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the progression of Alzheimer's disease. It can also induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to have anti-inflammatory properties and can inhibit the production of certain cytokines, such as TNF-alpha.

Advantages and Limitations for Lab Experiments

2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has also been shown to have low toxicity, making it a safe compound to work with. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol. One potential direction is to study its effects on other enzymes and pathways involved in Alzheimer's disease and cancer. Another direction is to investigate its potential as a treatment for other diseases, such as Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to develop more effective treatments based on this compound.
In conclusion, 2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol is a compound that has been studied in various scientific research fields due to its unique properties and potential applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop more effective treatments based on it.

Synthesis Methods

The synthesis of 2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol can be achieved through a multi-step process. The first step involves the reaction of 2-aminopyridine with methyl isothiocyanate to form 2-(methylthio)pyridin-3-amine. This intermediate is then reacted with 2-bromo-4,5-dihydrothiazole to form the desired product, 2-(methylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol.